Cas no 35016-85-4 (1-deoxy-D-manno-hept-2-ulose)

1-deoxy-D-manno-hept-2-ulose structure
1-deoxy-D-manno-hept-2-ulose structure
Product Name:1-deoxy-D-manno-hept-2-ulose
CAS No:35016-85-4
MF:C7H14O6
MW:194.182463169098
CID:1471916
PubChem ID:193198
Update Time:2025-04-20

1-deoxy-D-manno-hept-2-ulose Chemical and Physical Properties

Names and Identifiers

    • 1-deoxy-D-manno-hept-2-ulose
    • OUSKVHOYPHDTIA-DBRKOABJSA-N
    • 1-Deoxy-D-manno-heptulose
    • methylmannose
    • D-Manno-2-heptulose, 1-deoxy-
    • 35016-85-4
    • DTXSID80956455
    • SCHEMBL342905
    • methyl mannose
    • A6625
    • 1-Deoxyhept-2-ulose
    • Inchi: 1S/C7H14O6/c1-3(9)5(11)7(13)6(12)4(10)2-8/h4-8,10-13H,2H2,1H3/t4-,5-,6-,7-/m1/s1
    • InChI Key: OUSKVHOYPHDTIA-DBRKOABJSA-N
    • SMILES: O[C@H]([C@@H](CO)O)[C@@H]([C@@H](C(C)=O)O)O

Computed Properties

  • Exact Mass: 194.07902
  • Monoisotopic Mass: 194.079038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118
  • XLogP3: -3.2

Experimental Properties

  • Density: 1.49
  • Boiling Point: 537°C at 760 mmHg
  • Flash Point: 292.6°C
  • Refractive Index: 1.558
  • PSA: 118.22
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